N-cyclopropyl-3-[(methylsulfonyl)amino]benzamide

• IUPAC Name: N-cyclopropyl-3-(methanesulfonamido)benzamide
• InChI: InChI=1S/C11H14N2O3S/c1-17(15,16)13-10-4-2-3-8(7-10)11(14)12-9-5-6-9/h2-4,7,9,13H,5-6H2,1H3,(H,12,14)
• InChI Key: VYTGTSBIMPCKPU-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)NC1=CC=CC(=C1)C(=O)NC2CC2
• Molecular Formula: C11H14N2O3S
• Molecular Weight: 254.31 g/mol

Description

N-cyclopropyl-3-[(methylsulfonyl)amino]benzamide is a useful research compound. Its molecular formula is C11H14N2O3S and its molecular weight is 254.31 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 254.07251349 g/mol and the complexity rating of the compound is 384. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Chemistry and Pharmacology of Synthetic Opioids

• The chemistry and pharmacology of non-fentanil novel synthetic opioid receptor agonists, including N-substituted benzamides, have been detailed. These compounds are of interest due to their euphoric effects and potential for abuse. The research underscores the importance of monitoring and researching novel psychoactive substances for their impact on public health and drug markets (Sharma et al., 2018).

Pharmacological Properties and Clinical Use of Metoclopramide

• Metoclopramide, a benzamide derivative, is used for various gastrointestinal disorders. Its mechanism includes enhancing gastrointestinal motility and providing antiemetic effects. This review provides insight into how chemical compounds are understood and applied in medical treatments, offering a parallel to researching the applications of N-cyclopropyl-3-[(methylsulfonyl)amino]benzamide (Pinder et al., 2012).

Drug Delivery and Nanoformulations for Cardiovascular System

• A review of drug delivery systems for the cardiovascular system highlights the role of small organic compounds and nanoformulations, including various inhibitors and agonists. This research demonstrates the breadth of applications for chemical compounds in developing treatments for complex diseases (Geldenhuys et al., 2017).

Supramolecular Chemistry Applications

• The applications of benzene-1,3,5-tricarboxamide derivatives in supramolecular chemistry, ranging from nanotechnology to biomedical applications, show the versatility of chemical compounds in scientific research. This review illustrates the potential for this compound to contribute to various fields through its chemical structure and properties (Cantekin et al., 2012).

Mechanism of Action

The mechanism of action of “N-cyclopropyl-3-[(methylsulfonyl)amino]benzamide” is not mentioned in the sources I found.

Safety and Hazards

The safety and hazards associated with “N-cyclopropyl-3-[(methylsulfonyl)amino]benzamide” are not mentioned in the sources I found.

Future Directions

The future directions of research or applications involving “N-cyclopropyl-3-[(methylsulfonyl)amino]benzamide” are not mentioned in the sources I found.